Cas no 902772-13-8 (5-Bromo-1H-indole-2-carbonitrile)

• Product Name: 5-Bromo-1H-indole-2-carbonitrile
• CAS No: 902772-13-8
• MF: C₉H₅BrN₂
• MW: 221.053400754929
• MDL: MFCD20274509
• CID: 1038470
• PubChem ID: 68473340
• Update Time: 2024-10-26

5-Bromo-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-indole-2-carbonitrile
• AK100664
• 1H-Indole-2-carbonitrile, 5-bromo-
• 5-Bromoindole-2-carbonitrile
• PWYJCECTKKQOTQ-UHFFFAOYSA-N
• FCH1417104
• AX8241592
• Z5310
• ST24023869
• 5-Bromo-1H-indole-2-carbonitrile (ACI)
• SCHEMBL3002661
• DTXCID00689157
• DTXSID60738413
• DB-253346
• EN300-251715
• 902772-13-8
• FS-3624
• AKOS016001594
• MFCD20274509

• MDL： MFCD20274509
• Inchi： 1S/C9H5BrN2/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,12H
• InChI Key： PWYJCECTKKQOTQ-UHFFFAOYSA-N
• SMILES： N#CC1NC2C(=CC(=CC=2)Br)C=1

Computed Properties

• Exact Mass: 219.96361g/mol
• Monoisotopic Mass: 219.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 2.8

5-Bromo-1H-indole-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles